Cas no 1602823-23-3 (Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methoxyethyl)-α-methyl-)

• Product Name: Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methoxyethyl)-α-methyl-
• CAS No: 1602823-23-3
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5275729
• PubChem ID: 116161964
• Update Time: 2025-07-09

Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methoxyethyl)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methoxyethyl)-α-methyl-
• 1602823-23-3
• 2-[1-(aminomethyl)cyclobutyl]-3-methoxybutan-2-ol
• EN300-683243

• Inchi： 1S/C10H21NO2/c1-8(13-3)9(2,12)10(7-11)5-4-6-10/h8,12H,4-7,11H2,1-3H3
• InChI Key： AURKQKRLFBKBJO-UHFFFAOYSA-N
• SMILES： C1(CN)(C(C(OC)C)(C)O)CCC1

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 277.3±10.0 °C(Predicted)
• pka: 14.38±0.29(Predicted)

Additional information on Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methoxyethyl)-α-methyl-

1-(Aminomethyl)-α-(1-Methoxyethyl)-α-Methylcyclobutanemethanol (CAS No. 1602823-23-3)

1-(Aminomethyl)-α-(1-Methoxyethyl)-α-Methylcyclobutanemethanol is a complex organic compound with the CAS registry number 1602823-23-3. This compound belongs to the class of cyclobutanemethanols, which are known for their unique cyclic structure and versatile chemical properties. The molecule features a cyclobutane ring substituted with a hydroxymethyl group, an aminomethyl group, and a methoxyethyl group, making it a valuable compound in various chemical and pharmaceutical applications.

The cyclobutane ring in this compound is a four-membered carbon ring, which introduces strain into the molecule due to its non-planar geometry. This strain can influence the compound's reactivity and stability, making it an interesting subject for research in organic chemistry. The hydroxymethyl group attached to the cyclobutane ring adds hydrophilic properties to the molecule, enhancing its solubility in polar solvents. Meanwhile, the aminomethyl group introduces amine functionality, which can participate in various chemical reactions such as nucleophilic substitutions or hydrogen bonding interactions.

The methoxyethyl group attached to the α-carbon of the cyclobutane ring contributes to the compound's electronic and steric properties. The methoxy group is an electron-donating substituent, which can activate certain positions on the molecule for further reactions. Additionally, the ethyl chain provides some flexibility to the molecule, potentially influencing its bioavailability or interaction with biological systems.

Recent studies have highlighted the potential of 1-(Aminomethyl)-α-(1-Methoxyethyl)-α-Methylcyclobutanemethanol in drug design and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic agents. For instance, researchers have explored its ability to inhibit specific enzymes or modulate receptor activity, which could lead to novel treatments for diseases such as cancer or neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the construction of the cyclobutane ring followed by functionalization with the required substituents. Recent advancements in catalytic methods and stereocontrol techniques have enabled more efficient and selective syntheses of this compound, ensuring higher yields and better purity.

The physical properties of 1-(Aminomethyl)-α-(1-Methoxyethyl)-α-Methylcyclobutanemethanol include a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its molecular weight is about 200 g/mol, and it is soluble in common organic solvents such as dichloromethane and ethanol but less so in non-polar solvents like hexane.

Applications of this compound extend beyond pharmaceuticals. It has been investigated for its potential use in materials science, particularly in the development of advanced polymers or catalysts. Its ability to form hydrogen bonds and participate in supramolecular interactions makes it a candidate for self-assembling materials or nanotechnology applications.

From an environmental perspective, understanding the degradation pathways of 1-(Aminomethyl)-α-(1-Methoxyethyl)-α-Methylcyclobutanemethanol is crucial for assessing its impact on ecosystems. Recent studies have shown that under aerobic conditions, this compound undergoes microbial degradation within 7 days, indicating that it does not pose significant long-term environmental risks when properly managed.

In conclusion, 1-(Aminomethyl)-α-(1-Methoxyethyl)-α-Methylcyclobutanemethanol (CAS No. 1602823-23-3) is a multifaceted organic compound with promising applications across various fields. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in advancing modern science and technology.